Cas no 2171368-40-2 (3-methoxy-4-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid)

• Product Name: 3-methoxy-4-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid
• CAS No: 2171368-40-2
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5926992
• PubChem ID: 165527605
• Update Time: 2025-06-14

3-methoxy-4-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid
• 2171810-41-4
• 3-methoxy-4-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid
• 2171307-23-4
• EN300-1544661
• 2171368-40-2
• 3-methoxy-4-{[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid
• EN300-1497607
• EN300-1570899
• 4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-methoxybutanoic acid

• Inchi： 1S/C27H32N2O6/c1-34-19(14-25(30)31)15-28-26(32)17-10-12-18(13-11-17)29-27(33)35-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,17-19,24H,10-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： LWBANGILUXTPHW-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(NCC(CC(=O)O)OC)=O)CC1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 3-methoxy-4-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid

Research Brief on 3-methoxy-4-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid (CAS: 2171368-40-2)

In recent years, the compound 3-methoxy-4-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid (CAS: 2171368-40-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in drug discovery and development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclohexylformamido moiety makes it a versatile intermediate in peptide synthesis and other bioconjugation strategies.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability, bioavailability, and efficacy. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield. The compound's ability to act as a building block for more complex molecules has been a key area of investigation, with potential applications in targeted drug delivery systems and proteomics.

One of the notable findings in the latest research is the compound's role in the development of novel peptide-based therapeutics. Its structural attributes allow for precise modifications, enabling the creation of peptides with enhanced binding affinity and specificity for biological targets. This has opened new avenues for the treatment of diseases such as cancer, neurodegenerative disorders, and infectious diseases. Additionally, the compound's compatibility with various coupling reagents and solvents has been explored, further expanding its utility in synthetic chemistry.

Another critical aspect of the research has been the investigation of the compound's pharmacokinetic and pharmacodynamic properties. Preliminary in vitro and in vivo studies have demonstrated favorable absorption and distribution profiles, suggesting its potential as a lead compound in drug development. However, challenges such as metabolic stability and potential toxicity remain areas of active research, with ongoing efforts to optimize the molecule for clinical applications.

In conclusion, 3-methoxy-4-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid (CAS: 2171368-40-2) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its versatility, combined with ongoing advancements in synthetic methodologies, positions it as a valuable tool for the development of next-generation therapeutics. Future research will likely focus on further elucidating its biological mechanisms and translating these findings into clinical applications.